Cas no 146829-79-0 (Bis2-(fluorosulfonyl)tetrafluoroethylether)

Bis2-(fluorosulfonyl)tetrafluoroethylether structure
146829-79-0 structure
Product Name:Bis2-(fluorosulfonyl)tetrafluoroethylether
CAS No:146829-79-0
MF:C4F10O5S2
MW:382.153834342957
MDL:MFCD03094207
CID:100994
Update Time:2025-04-18

Bis2-(fluorosulfonyl)tetrafluoroethylether Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2-tetrafluoro-2-(1,1,2,2-tetrafluoro-2-fluorosulfonylethoxy)ethanesulfonyl fluoride
    • BIS(2-FLUOROSULPHONYLTETRAFLUOROETHYL) ETHER
    • Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether
    • Bis[2-(fluorosulphonyl)tetrafluoroethyl]ether
    • PC2855
    • 1,5-BIS(FLUOROSULFONYL)OCTAFLUORO-3-OXAPENTANE
    • Bis(2-fluorosulphonyltetrafluoroethyl)ether98%
    • Bis2-(fluorosulfonyl)tetrafluoroethylether
    • MDL: MFCD03094207
    • Inchi: 1S/C4F10O5S2/c5-1(6,3(9,10)20(13,15)16)19-2(7,8)4(11,12)21(14,17)18
    • InChI Key: LKJIAQKFEYWIKU-UHFFFAOYSA-N
    • SMILES: S(C(C(OC(C(F)(F)S(=O)(=O)F)(F)F)(F)F)(F)F)(=O)(=O)F

Computed Properties

  • Exact Mass: 381.90300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 94.27000
  • LogP: 4.13440

Bis2-(fluorosulfonyl)tetrafluoroethylether Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Bis2-(fluorosulfonyl)tetrafluoroethylether Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Bis2-(fluorosulfonyl)tetrafluoroethylether Pricemore >>

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abcr
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